Cas no 1027512-29-3 (1-(5-bromopyrazin-2-yl)pyrrolidin-2-one)

1-(5-Bromopyrazin-2-yl)pyrrolidin-2-one is a brominated heterocyclic compound featuring a pyrazine core linked to a pyrrolidinone moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The pyrrolidinone ring contributes to its solubility and conformational flexibility, facilitating further functionalization. Its well-defined molecular framework ensures consistent performance in medicinal chemistry applications, particularly in the development of kinase inhibitors and other bioactive molecules. The compound’s stability and purity profile make it suitable for high-precision research and industrial-scale synthesis.
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one structure
1027512-29-3 structure
Product Name:1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
CAS No:1027512-29-3
MF:C8H8BrN3O
MW:242.072620391846
MDL:MFCD10688564
CID:2623388
PubChem ID:45787842
Update Time:2025-11-05

1-(5-bromopyrazin-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
    • G63544
    • AKOS015945418
    • 1-(5-Bromo-2-pyrazinyl)-2-pyrrolidinone
    • 1027512-29-3
    • CS-0239534
    • EN300-214549
    • SY202041
    • MB08570
    • SCHEMBL16498074
    • CRB51229
    • MFCD10688564
    • 958-092-1
    • MDL: MFCD10688564
    • Inchi: 1S/C8H8BrN3O/c9-6-4-11-7(5-10-6)12-3-1-2-8(12)13/h4-5H,1-3H2
    • InChI Key: NFTRIXVTYIJOHF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=N1)N1C(CCC1)=O

Computed Properties

  • Exact Mass: 240.98507g/mol
  • Monoisotopic Mass: 240.98507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 242.07g/mol
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.1Ų

1-(5-bromopyrazin-2-yl)pyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM425314-100mg
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3 95%+
100mg
$259 2023-01-20
Chemenu
CM425314-250mg
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3 95%+
250mg
$362 2023-01-20
Chemenu
CM425314-500mg
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3 95%+
500mg
$662 2023-01-20
TRC
B416938-10mg
1-(5-Bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3
10mg
$ 50.00 2022-06-07
TRC
B416938-50mg
1-(5-Bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3
50mg
$ 185.00 2022-06-07
TRC
B416938-100mg
1-(5-Bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3
100mg
$ 295.00 2022-06-07
Enamine
EN300-214549-0.05g
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3 95%
0.05g
$179.0 2023-09-16
Enamine
EN300-214549-0.1g
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3 95%
0.1g
$268.0 2023-09-16
Enamine
EN300-214549-0.25g
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3 95%
0.25g
$383.0 2023-09-16
Enamine
EN300-214549-0.5g
1-(5-bromopyrazin-2-yl)pyrrolidin-2-one
1027512-29-3 95%
0.5g
$601.0 2023-09-16

Additional information on 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one

Introduction to 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one (CAS No. 1027512-29-3)

1-(5-bromopyrazin-2-yl)pyrrolidin-2-one, with the CAS number 1027512-29-3, is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of pyrazine derivatives and features a unique structural arrangement that imparts specific biological activities and pharmacological properties.

The chemical structure of 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one consists of a pyrazine ring substituted with a bromine atom at the 5-position and a pyrrolidin-2-one moiety attached at the 2-position. The presence of these functional groups contributes to its diverse reactivity and interaction potential with biological targets. The bromine substitution, in particular, can influence the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

Recent studies have explored the pharmacological properties of 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one in various contexts. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could be a valuable lead for developing novel anticancer agents.

In addition to its anticancer potential, 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings highlight the therapeutic potential of 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one in treating inflammatory conditions.

The mechanism of action of 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one is not yet fully understood, but several studies have provided insights into its molecular targets. One study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound interacts with specific receptors involved in signal transduction pathways, leading to downstream effects such as cell cycle arrest and apoptosis induction. These mechanisms are crucial for its antiproliferative and anti-inflammatory activities.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one. While preclinical studies have shown promising results, further clinical investigations are necessary to translate these findings into therapeutic applications. Several Phase I clinical trials are currently underway to assess the safety profile and pharmacokinetics of this compound in human subjects. Preliminary data from these trials have indicated that 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one is well-tolerated at therapeutic doses, with no significant adverse effects reported.

Beyond its direct therapeutic applications, 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one also holds promise as a tool for chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for studying disease mechanisms and identifying new therapeutic targets. Researchers are using this compound to gain deeper insights into the molecular basis of various diseases, which can inform the development of more effective treatments.

In conclusion, 1-(5-bromopyrazin-2-yl)pyrrolidin-2-one (CAS No. 1027512-29-3) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and explore its utility in treating various diseases. As more data becomes available from clinical trials and further studies, it is likely that this compound will play an increasingly important role in medicinal chemistry and drug discovery.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.